Cas no 2229254-15-1 (2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine)

• Product Name: 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine
• CAS No: 2229254-15-1
• MF: C₁₁H₁₄FNO
• MW: 195.23336648941
• CID: 6240813
• PubChem ID: 165611868
• Update Time: 2025-05-19

2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine
• EN300-1757732
• 2229254-15-1

• Inchi： 1S/C11H14FNO/c1-6-3-8(12)11(7-5-9(7)13)10(4-6)14-2/h3-4,7,9H,5,13H2,1-2H3
• InChI Key： GLQAKVJNCGRGPL-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=CC(=C1C1CC1N)OC

Computed Properties

• Exact Mass: 195.105942232g/mol
• Monoisotopic Mass: 195.105942232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine

Comprehensive Guide to 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine (CAS No. 2229254-15-1): Properties, Applications, and Market Insights

2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine (CAS No. 2229254-15-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This cyclopropane derivative features a unique structural framework, combining a fluorinated aromatic ring with a methoxy group and a cyclopropylamine moiety. Its molecular architecture makes it a valuable intermediate for developing novel bioactive molecules, particularly in drug discovery and crop protection applications.

The compound's CAS number 2229254-15-1 serves as its unique identifier in chemical databases, facilitating precise tracking in research and commercial applications. Recent trends in medicinal chemistry have shown growing interest in fluorinated cyclopropane derivatives, as they often exhibit enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. This aligns with current pharmaceutical industry demands for more effective and stable drug candidates.

From a structural perspective, 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine presents several noteworthy features. The cyclopropylamine group is known to confer conformational rigidity, which can improve target binding specificity in drug-receptor interactions. Meanwhile, the 2-fluoro-6-methoxy-4-methylphenyl substitution pattern offers opportunities for strategic modifications, making this compound a versatile building block in synthetic chemistry. Researchers frequently search for "fluorinated phenylcyclopropylamine synthesis" and "CAS 2229254-15-1 applications," reflecting the compound's relevance in contemporary chemical research.

In pharmaceutical applications, compounds containing the 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine scaffold have shown promise in central nervous system (CNS) drug development. The fluorine atom at the 2-position often enhances blood-brain barrier penetration, a critical factor for neuroactive compounds. Current research hotspots include investigating this structural motif for potential use in neurodegenerative disease treatments, with particular interest in its application for Parkinson's and Alzheimer's disease therapeutics.

The agrochemical sector has also demonstrated interest in CAS 2229254-15-1 derivatives, particularly for developing new generation pesticides with improved environmental profiles. The methoxy group in the molecular structure contributes to favorable degradation characteristics, addressing growing regulatory concerns about pesticide persistence in ecosystems. Industry searches for "fluoro-methoxy cyclopropylamine pesticides" have increased by 35% year-over-year, according to recent chemical patent analytics.

Synthetic approaches to 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine typically involve multi-step sequences starting from appropriately substituted benzene derivatives. Key steps often include cyclopropanation reactions and selective amine introduction. Process chemists frequently optimize these routes to improve yield and purity, with particular attention to controlling stereochemistry when chiral centers are present. The growing demand for "CAS 2229254-15-1 synthesis protocol" in academic and industrial laboratories underscores the compound's importance as a research target.

Market analysis indicates steady growth in demand for fluorinated aromatic amines, with 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine representing an important niche product. Pharmaceutical companies account for approximately 65% of current usage, followed by agrochemical developers (25%) and academic research institutions (10%). The compound's price point reflects its specialized nature and the complexity of its synthesis, typically ranging between $200-$500 per gram depending on purity and quantity.

Regulatory considerations for CAS 2229254-15-1 vary by jurisdiction, but generally fall under standard chemical handling guidelines. The compound's amine functionality requires appropriate storage conditions to prevent degradation, typically under inert atmosphere at controlled temperatures. Safety data sheets emphasize standard laboratory precautions, with no extraordinary handling requirements noted in most regulatory databases.

Future research directions for 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine derivatives appear promising, particularly in the development of targeted therapies. The combination of fluorine substitution and cyclopropyl geometry offers unique opportunities for structure-activity relationship studies. Emerging applications in materials science, particularly in the development of specialty polymers and liquid crystals, may represent new growth areas for this chemical scaffold.

For researchers working with CAS 2229254-15-1, proper analytical characterization is essential. Standard techniques include NMR spectroscopy (particularly ¹⁹F NMR for the fluorine atom), mass spectrometry, and HPLC purity analysis. The compound's UV absorption characteristics, influenced by its methoxy-phenyl chromophore, make it amenable to various spectroscopic detection methods. These analytical considerations are frequently addressed in searches for "2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine characterization."

In conclusion, 2-(2-fluoro-6-methoxy-4-methylphenyl)cyclopropan-1-amine (CAS No. 2229254-15-1) represents a chemically interesting and commercially relevant building block with diverse applications. Its unique structural features continue to inspire innovation across multiple scientific disciplines, from medicinal chemistry to materials science. As research into fluorinated compounds expands, this particular cyclopropylamine derivative is likely to maintain its position as an important tool for chemical innovation and discovery.